Cas no 603310-20-9 (Lithium 3-fluoropicolinate)

• Product Name: Lithium 3-fluoropicolinate
• CAS No: 603310-20-9
• MF: C₆H₃FLiNO₂
• MW: 147.032924890518
• MDL: MFCD07784373
• CID: 951725
• PubChem ID: 24884152
• Update Time: 2025-11-06

Lithium 3-fluoropicolinate Chemical and Physical Properties

Names and Identifiers

• Lithium 3-fluoropicolinate
• 3-Fluoro-4-(trifluoromethyl)pyridine
• lithium 3-fluoropyridine-2-carboxylate
• 3-Fluoropicolinic acid,lithium salt
• lithium;3-fluoropyridine-2-carboxylate
• SCHEMBL1461586
• 2-Pyridinecarboxylic acid, 3-fluoro-, lithium salt
• AKOS006340587
• 603310-20-9
• AS-63810
• Lithium 3-fluoropyridine-2-carboxylate, 90%
• POYLONJDIWUFHZ-UHFFFAOYSA-M
• LITHIUM(1+) 3-FLUOROPYRIDINE-2-CARBOXYLATE
• DTXSID50635422
• Lithium3-fluoropicolinate

• MDL： MFCD07784373
• Inchi： 1S/C6H4FNO2.Li/c7-4-2-1-3-8-5(4)6(9)10;/h1-3H,(H,9,10);/q;+1/p-1
• InChI Key： POYLONJDIWUFHZ-UHFFFAOYSA-M
• SMILES： FC1=CC=CN=C1C(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 147.03100
• Monoisotopic Mass: 147.03078493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Melting Point: >300 °C (lit.)
• PSA: 53.02000
• LogP: -0.41580

Lithium 3-fluoropicolinate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Lithium 3-fluoropicolinate

Introduction to Lithium 3-fluoropicolinate (CAS No: 603310-20-9)

Lithium 3-fluoropicolinate, a compound with the chemical formula C₆H₅LiF, is a specialized lithium-based compound that has garnered significant attention in the field of pharmaceuticals and materials science. This compound, identified by its unique CAS number 603310-20-9, is particularly notable for its applications in the development of novel therapeutic agents and advanced materials. The introduction of fluorine into the picolinic acid structure enhances its reactivity and stability, making it a promising candidate for various scientific and industrial applications.

The synthesis of Lithium 3-fluoropicolinate involves a series of precise chemical reactions that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the fluorination of picolinic acid, followed by the lithiumation of the resulting intermediate. This methodological approach ensures that the compound retains its structural integrity and functional properties, which are critical for its intended applications.

In recent years, Lithium 3-fluoropicolinate has been explored for its potential in the development of new medications, particularly in the treatment of neurological disorders. Research indicates that the compound may interact with specific neurotransmitter pathways, offering a novel mechanism of action that could complement existing treatments. Studies have shown promising results in preclinical models, suggesting that Lithium 3-fluoropicolinate could be a valuable addition to pharmacological strategies aimed at managing conditions such as bipolar disorder and depression.

Moreover, the unique properties of Lithium 3-fluoropicolinate make it an attractive candidate for materials science applications. Its ability to form stable complexes with other metals and organic compounds has led to investigations into its use as a catalyst or a ligand in various chemical reactions. These applications are particularly relevant in industries that require high-performance materials with enhanced reactivity and stability.

The pharmaceutical industry has been particularly interested in Lithium 3-fluoropicolinate due to its potential as a prodrug or a precursor for more complex molecules. The presence of the fluorine atom in its structure allows for further functionalization, enabling chemists to design derivatives with tailored properties. This flexibility has opened up new avenues for drug discovery and development, where Lithium 3-fluoropicolinate serves as a building block for innovative therapeutic agents.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Lithium 3-fluoropicolinate's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers refine their approaches for drug design. These computational tools are essential for predicting the efficacy and safety of new compounds before they enter clinical trials, thereby streamlining the drug development process.

The industrial production of Lithium 3-fluoropicolinate is another area where significant progress has been made. Innovations in synthetic methodologies have enabled more efficient and environmentally friendly manufacturing processes. These advancements not only reduce costs but also minimize waste, aligning with global efforts to promote sustainable chemistry.

As research continues to uncover new applications for Lithium 3-fluoropicolinate, its importance in both pharmaceuticals and materials science is likely to grow. The compound's unique properties and versatility make it a valuable asset in the scientific community, driving innovation across multiple disciplines. Future studies will continue to explore its potential benefits, further solidifying its role as a key compound in modern chemistry.